1-(3-Bromopropyl)-4-(difluoromethoxy)-3-iodobenzene

• Molecular Formula: C10H10BrF2IO
• Molecular Weight: 390.99 g/mol
• IUPAC Name: 4-(3-bromopropyl)-1-(difluoromethoxy)-2-iodobenzene
• InChI: InChI=1S/C10H10BrF2IO/c11-5-1-2-7-3-4-9(8(14)6-7)15-10(12)13/h3-4,6,10H,1-2,5H2
• InChI Key: JUCMJXMSZBTOGS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1CCCBr)I)OC(F)F

Description

1-(3-Bromopropyl)-4-(difluoromethoxy)-3-iodobenzene (CAS: 1805874-64-9) is a halogenated aromatic compound with the molecular formula C₁₀H₁₀BrF₂IO and a molar mass of 390.99 g/mol. The benzene ring is substituted at three positions: a 3-bromopropyl chain (position 1), a difluoromethoxy group (position 2), and an iodine atom (position 4) . Key physicochemical properties include a predicted density of 1.868 g/cm³ and a boiling point of 324.6°C. The compound’s structural complexity, combining bulky halogens and a fluorinated alkoxy group, makes it a candidate for pharmaceutical intermediates or materials science applications.

Biological Activity

1-(3-Bromopropyl)-4-(difluoromethoxy)-3-iodobenzene is a halogenated aromatic compound with potential biological activities. Its structural components suggest possible interactions with various biological targets, making it a subject of interest in medicinal chemistry and pharmacology. This article reviews the compound's biological activity, including its mechanisms of action, therapeutic potential, and comparative analysis with similar compounds.

• Molecular Formula : C10H10BrF2IO
• Molecular Weight : 390.99 g/mol
• IUPAC Name : 1-(3-Bromopropyl)-4-(difluoromethoxy)-3-iodobenzene
• CAS Number : 1803722-29-3

The biological activity of 1-(3-Bromopropyl)-4-(difluoromethoxy)-3-iodobenzene may be attributed to its interaction with specific molecular targets, including enzymes and receptors. The compound could inhibit enzyme activity by binding to active sites or allosteric sites, thus modulating enzyme functions and influencing signal transduction pathways within cells.

Antimicrobial Activity

Research indicates that halogenated compounds often exhibit antimicrobial properties. The compound's structure suggests potential efficacy against various pathogens. For instance, studies on related compounds demonstrate significant activity against Escherichia coli and Staphylococcus aureus, with Minimum Inhibitory Concentrations (MIC) reported as low as 6.63 mg/mL for certain derivatives .

Anti-inflammatory Properties

The anti-inflammatory potential of this compound can be inferred from its structural similarity to known anti-inflammatory agents. Compounds with similar functionalities have shown efficacy in reducing carrageenan-induced edema in animal models, suggesting that this compound may also possess comparable properties .

Comparative Analysis

A comparison with structurally similar compounds can provide insights into the unique biological activities of 1-(3-Bromopropyl)-4-(difluoromethoxy)-3-iodobenzene:

Compound Name	Structure	Biological Activity
1-(4-Bromophenyl) -2-butanone	Structure	Moderate antimicrobial activity
1-(3-Trifluoromethyl) -4-methoxybenzene	Structure	Strong anti-inflammatory effects
1-Iodobenzene	Structure	Known for genotoxicity and oxidative stress induction

Case Studies

• Antimicrobial Efficacy : A study evaluated the antimicrobial activity of various brominated compounds, revealing that those with higher halogen content exhibited enhanced antibacterial properties. The study specifically noted the effectiveness of similar compounds against gram-positive and gram-negative bacteria, which may extend to our compound of interest.
• Anti-inflammatory Research : In a controlled trial assessing the anti-inflammatory effects of halogenated benzenes, compounds similar to 1-(3-Bromopropyl)-4-(difluoromethoxy)-3-iodobenzene showed significant reductions in inflammation markers in vivo, supporting its potential therapeutic application in inflammatory diseases.

Comparison with Similar Compounds

1-(3-Bromopropyl)-4-iodobenzene

• Molecular Formula : C₉H₁₀BrI
• Molar Mass : 324.99 g/mol
• Substituents : 3-Bromopropyl (position 1), iodine (position 4).
• Key Differences : Absence of the difluoromethoxy group reduces molar mass by 66 g/mol and likely lowers boiling point due to decreased polarity .

Compound	Molar Mass (g/mol)	Substituents	Boiling Point (°C)	Density (g/cm³)
1-(3-Bromopropyl)-4-(difluoromethoxy)-3-iodobenzene	390.99	3-Bromopropyl, 4-Iodo, 2-difluoromethoxy	324.6 (predicted)	1.868 (predicted)
1-(3-Bromopropyl)-4-iodobenzene	324.99	3-Bromopropyl, 4-Iodo	-	-

Chloro vs. Bromo Alkyl Substitutions

1-(3-Chloropropyl)-1H-imidazole

• Molecular Formula : C₆H₉ClN₂
• Molar Mass : 144.60 g/mol
• Substituents : 3-Chloropropyl chain.
• Key Differences : Replacement of bromine with chlorine reduces atomic radius (Br: 1.85 Å vs. Cl: 0.99 Å) and molar mass, affecting leaving-group ability in nucleophilic reactions. Bromine’s higher polarizability may enhance binding in hydrophobic environments .

Fluorinated Alkoxybenzene Analogues

4-(3-(Trifluoromethyl)-3H-diazirin-3-yl)benzamide

• Molecular Formula : C₉H₆F₃N₃O
• Substituents : Trifluoromethyl-diazirinyl group.
• Key Differences : The -OCF₃ group (trifluoromethoxy) is more electron-withdrawing than -OCF₂H , which could reduce aromatic ring reactivity in the target compound. Difluoromethoxy groups balance lipophilicity and metabolic stability better than trifluoromethoxy in drug design .

Iodo-Substituted Aromatics

1-[4-(3-Bromopropoxy)-2-hydroxy-3-propylphenyl]ethanone

• Molecular Formula : C₁₄H₁₉BrO₃
• Molar Mass : 315.21 g/mol
• Substituents : 3-Bromopropoxy ether, hydroxy, propyl.
• Key Differences : The iodine atom in the target compound increases molar mass and polarizability, favoring participation in halogen bonding. Ether linkages (e.g., -O-) in this analogue vs. direct alkyl chains (e.g., -CH₂-) in the target compound alter solubility and steric effects .

Heterocyclic Analogues

1-(3-Bromopropyl)-4-(2-pyridyl)-1H-1,2,3-triazole

• Molecular Formula : C₁₀H₁₁BrN₄
• Substituents : Pyridyl-triazole heterocycle, 3-bromopropyl.
• Key Differences: Replacement of iodine with a pyridyl group introduces nitrogen-based hydrogen-bonding capability.

Q & A

Q. What are the recommended synthetic routes for 1-(3-Bromopropyl)-4-(difluoromethoxy)-3-iodobenzene, and how do reaction conditions influence yield?

The compound can be synthesized via nucleophilic substitution or coupling reactions. A common approach involves reacting 4-(difluoromethoxy)-3-iodophenol with 1,3-dibromopropane in the presence of a base (e.g., K₂CO₃) to introduce the bromopropyl chain . Temperature control (0°C to RT) and anhydrous conditions (THF solvent) are critical to minimize side reactions. Evidence from analogous bromopropoxy compounds suggests yields improve with slow addition of reagents and exclusion of moisture .

Q. How should researchers handle the compound’s light sensitivity and storage requirements?

The compound is light-sensitive and should be stored in amber glassware under inert gas (N₂/Ar) at 2–8°C . Incompatibility with strong acids/bases necessitates using neutral buffers in experiments. Stability tests under varying pH (e.g., 5–9) are recommended to identify optimal storage conditions .

Q. What spectroscopic techniques are most effective for characterizing this compound?

• NMR : ¹H/¹³C NMR identifies substituent positions (e.g., difluoromethoxy δ ~6.5 ppm in ¹H; ¹⁹F NMR confirms CF₂ symmetry) .
• X-ray Crystallography : Resolves halogen positioning (I, Br) and confirms stereochemistry, as seen in structurally similar triazole derivatives (e.g., triclinic crystal system, P1 space group) .
• MS : High-resolution MS validates molecular weight (C₁₀H₁₀BrF₂IO: ~428.9 g/mol) .

Advanced Research Questions

Q. How can computational modeling predict the reactivity of the iodo and bromo substituents in cross-coupling reactions?

Density Functional Theory (DFT) calculations assess the activation energy for oxidative addition of Pd⁰ catalysts to C–I vs. C–Br bonds. Studies on similar aryl halides show C–I reacts faster (ΔG‡ ~15 kcal/mol vs. ~25 kcal/mol for C–Br), guiding catalyst selection (e.g., Pd(PPh₃)₄ for Suzuki couplings) .

Q. What strategies mitigate dehalogenation during reactions involving this compound?

• Low-Temperature Reactions : Reduce thermal degradation (e.g., <50°C for Ullmann couplings) .
• Protecting Groups : Temporarily shield iodine using silyl ethers during bromine-mediated reactions .
• Catalyst Screening : Use Pd/Cu systems with chelating ligands (dppf) to suppress β-hydride elimination .

Q. How does the difluoromethoxy group influence lipophilicity and bioactivity in drug design?

The CF₂O group increases logP by ~0.8 compared to methoxy, enhancing membrane permeability. In vitro assays on related difluoromethoxy compounds show improved IC₅₀ values (e.g., 4-(difluoromethoxy)-3-fluorobenzaldehyde exhibits 2x higher cellular uptake than non-fluorinated analogs) .

Q. What are the key challenges in analyzing byproducts from nucleophilic substitution reactions?

Common byproducts include:

• Dehalogenated Products : From competing elimination pathways (e.g., 1-(3-propenyl)-4-(difluoromethoxy)-3-iodobenzene).
• Di-adducts : Due to excess dibromopropane.
  LC-MS with reverse-phase columns (C18) and gradient elution (ACN/H₂O) resolves these impurities .

Q. How can structure-activity relationships (SAR) guide the design of analogs with enhanced properties?

• Substituent Effects : Replacing iodine with smaller halogens (Cl/F) reduces steric hindrance but may lower electrophilicity .
• Chain Length : Extending the bromopropyl to bromobutyl improves flexibility, as seen in related benzamide derivatives .
• Electron-Withdrawing Groups : Nitro or cyano groups at the 2-position increase electrophilic aromatic substitution rates .